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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for Ethyl 10(E)-
pentadecenoate, a monounsaturated fatty acid ethyl ester. The information presented herein is
essential for the identification, characterization, and quality control of this compound in
research and development settings. This document details predicted Nuclear Magnetic
Resonance (NMR) and Infrared (IR) spectral data, expected Mass Spectrometry (MS)
fragmentation patterns, and the experimental protocols for acquiring such data.

Introduction

Ethyl 10(E)-pentadecenoate (C17H3202, Molecular Weight: 268.44 g/mol ) is the ethyl ester
of 10(E)-pentadecenoic acid. As with other fatty acid esters, its structural elucidation and purity
assessment rely heavily on modern spectroscopic techniques. This guide summarizes the key
spectral features of this molecule. While experimentally acquired spectra for this specific

compound are not readily available in public databases, the data presented here are based on
established principles and spectral data of analogous long-chain unsaturated fatty acid esters.
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Predicted *H and **C Nuclear Magnetic Resonance
(NMR) Spectroscopy Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the carbon-
hydrogen framework of a molecule. The predicted *H and 13C NMR chemical shifts for Ethyl
10(E)-pentadecenoate in a standard solvent like deuterated chloroform (CDCls) are presented
below. These predictions are based on typical chemical shifts for fatty acid ethyl esters.[1][2]

Table 1: Predicted *H NMR Spectral Data for Ethyl 10(E)-pentadecenoate
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Chemical Shift (3)
ppm

Multiplicity Integration Assignment

Olefinic protons (-

~5.3-55 Multiplet 2H
CH=CH-)

Methylene protons of
~4.12 Quartet 2H ethyl group (-O-CHz2-
CHs)

a-Methylene protons
~2.28 Triplet 2H to carbonyl (-CH2-
COO0-)

Allylic protons (-CHz-

~1.9-21 Multiplet 4H
CH=)

B-Methylene protons
~1.61 Multiplet 2H to carbonyl (-CHa-
CH2-COO-)

Methylene protons of
~1.2-1.4 Multiplet 14H the aliphatic chain (-
(CH2)7-)

Methyl protons of
~1.25 Triplet 3H ethyl group (-O-CHz2-
CHs)

i Terminal methyl
~0.88 Triplet 3H
protons (-CHs)

Table 2: Predicted 3C NMR Spectral Data for Ethyl 10(E)-pentadecenoate
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Chemical Shift (8) ppm Assignment

~173.9 Carbonyl carbon (-COO-)

~130.5 Olefinic carbons (-CH=CH-)

~60.1 Methylene carbon of ethyl group (-O-CHz2)

~34.4 a-Methylene carbon to carbonyl (-CH2-COO-)

~32.6 Allylic carbons (-CH2-CH=)

~29.0 - 29.7 Methylene carbons of the aliphatic chain

250 B-Methylene carbon to carbonyl (-CH2-CHa-
COO0-)

~22.6 Methylene carbon adjacent to terminal methyl

~14.3 Methyl carbon of ethyl group (-O-CH2-CHs)

~14.1 Terminal methyl carbon (-CHs)

Infrared (IR) Spectroscopy Data

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule. The
predicted characteristic IR absorption bands for Ethyl 10(E)-pentadecenoate are summarized
in Table 3. These are based on the typical vibrational frequencies of functional groups found in
unsaturated fatty acid esters.[3][4][5][6][7]

Table 3: Predicted IR Absorption Data for Ethyl 10(E)-pentadecenoate
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Wavenumber (cm~?) Intensity Assignment
~3010 - 3000 Medium =C-H stretch (alkene)

C-H asymmetric stretch
~2925 Strong

(alkane)
~2855 Strong C-H symmetric stretch (alkane)
~1740 Strong C=0 stretch (ester)
~1650 Weak C=C stretch (alkene, trans)
~1465 Medium C-H bend (alkane)
~1170 Strong C-O stretch (ester)

) =C-H bend (trans alkene out-

~965 Medium

of-plane)

Mass Spectrometry (MS) Data

Mass spectrometry (MS) provides information about the molecular weight and fragmentation
pattern of a molecule, which aids in its identification and structural elucidation. For Ethyl 10(E)-
pentadecenoate, the molecular ion peak [M]* would be observed at a mass-to-charge ratio
(m/z) of 268.44. The expected fragmentation pattern under electron ionization (EI) would
involve characteristic cleavages of the ester group and the aliphatic chain.[8][9]

Table 4: Expected Key Mass Spectrometry Fragments for Ethyl 10(E)-pentadecenoate
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m/z Fragment lon Description
268 [C17H3202]* Molecular lon (M%)
223 [M - OCHz2CH3s]* Loss of the ethoxy group
199 [M - CsH1i1]* Cleavage at the allylic position
McLafferty rearrangement
88 [CH3CH20C(OH)=CH]*
product
73 [COOCH2CHs]* Ethoxycarbonyl cation
Common fragment from the
55 [CaH7]* ) ] )
aliphatic chain
Common fragment from the
43 [CsH7]*

aliphatic chain

Experimental Protocols

The following are detailed methodologies for the key experiments cited.

NMR Spectroscopy

Objective: To obtain high-resolution *H and 13C NMR spectra for structural elucidation.
Methodology:

o Sample Preparation: Dissolve 5-10 mg of Ethyl 10(E)-pentadecenoate in approximately
0.6-0.7 mL of deuterated chloroform (CDCIs) containing 0.03% (v/v) tetramethylsilane (TMS)
as an internal standard.[1]

 Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).
e 'H NMR Acquisition:
o Acquire the spectrum at room temperature.

o Use a standard single-pulse experiment.
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o Ensure a sufficient relaxation delay (e.g., 5 seconds) for accurate integration.

o Process the data with appropriate phasing and baseline correction.

e 13C NMR Acquisition:
o Acquire the spectrum using a proton-decoupled pulse sequence.
o Alarger sample quantity (20-50 mg) may be required for a good signal-to-noise ratio.

o Use a longer relaxation delay and a sufficient number of scans.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.
Methodology:

o Sample Preparation: A small drop of neat liquid Ethyl 10(E)-pentadecenoate is placed
between two potassium bromide (KBr) plates to form a thin film. Alternatively, for Attenuated
Total Reflectance (ATR)-FTIR, a drop of the sample is placed directly on the ATR crystal.[10]
[11][12]

e Instrumentation: Use a standard FT-IR spectrometer.

o Data Acquisition:

o

Record a background spectrum of the clean KBr plates or the empty ATR crystal.

[¢]

Record the sample spectrum over a range of 4000 to 400 cm~1.

[¢]

Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

[e]

The final spectrum is presented in terms of transmittance or absorbance versus
wavenumber.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern, and to assess purity.
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Methodology:

o Sample Preparation: Prepare a dilute solution of Ethyl 10(E)-pentadecenoate (e.g., 1
mg/mL) in a volatile organic solvent such as hexane or ethyl acetate.[13]

¢ Instrumentation: Use a GC system coupled to a mass spectrometer with an electron
ionization (EI) source.

e Gas Chromatography:
o Column: Use a non-polar capillary column (e.g., DB-5ms or equivalent).
o Injection: Inject 1 pL of the sample solution into the GC inlet.

o Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes,
then ramp up to a higher temperature (e.g., 250 °C) to ensure elution of the compound.

e Mass Spectrometry:
o lonization: Use standard electron ionization at 70 eV.
o Mass Range: Scan a mass range of m/z 40 to 400.

o Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to
confirm the structure.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like Ethyl 10(E)-pentadecenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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